Cas no 1403566-69-7 (4-Bromo-5-methylsulfanyl-furan-2-carboxylic acid)

• Product Name: 4-Bromo-5-methylsulfanyl-furan-2-carboxylic acid
• CAS No: 1403566-69-7
• MF: C₆H₅BrO₃S
• MW: 237.071099996567
• CID: 5179746
• Update Time: 2025-06-11

4-Bromo-5-methylsulfanyl-furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methylsulfanyl-furan-2-carboxylic acid
• 2-Furancarboxylic acid, 4-bromo-5-(methylthio)-

• Inchi： 1S/C6H5BrO3S/c1-11-6-3(7)2-4(10-6)5(8)9/h2H,1H3,(H,8,9)
• InChI Key： YJEMGJSZAYQWID-UHFFFAOYSA-N
• SMILES： O1C(SC)=C(Br)C=C1C(O)=O

Additional information on 4-Bromo-5-methylsulfanyl-furan-2-carboxylic acid

Introduction to 4-Bromo-5-methylsulfanyl-furan-2-carboxylic acid (CAS No. 1403566-69-7) and Its Emerging Applications in Chemical Biology

4-Bromo-5-methylsulfanyl-furan-2-carboxylic acid, identified by the chemical abstracts service number 1403566-69-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the furan family, characterized by a five-membered aromatic ring containing two heteroatoms, oxygen and sulfur, in this case. The presence of both a bromine substituent at the 4-position and a methylsulfanyl group at the 5-position imparts unique electronic and steric properties, making it a versatile scaffold for synthetic chemistry and drug discovery.

The bromine atom at the 4-position of the furan ring enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex molecular architectures. This feature has been exploited in various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used to introduce aryl or amino groups into the molecule. The methylsulfanyl group (–SCH₃) at the 5-position introduces a sulfur-containing moiety, which is known to participate in hydrogen bonding interactions and metal coordination, thereby influencing both the solubility and binding affinity of the compound.

In recent years, 4-bromo-5-methylsulfanyl-furan-2-carboxylic acid has found applications as an intermediate in the synthesis of bioactive molecules. Its furan core is a common motif in natural products and pharmacologically active compounds, including antifungals, antivirals, and anticancer agents. The structural features of this compound make it particularly useful for designing molecules that interact with biological targets such as enzymes and receptors. For instance, modifications of the furan ring have been shown to modulate the activity of enzymes involved in metabolic pathways relevant to inflammation and cancer.

One notable area of research involving 4-bromo-5-methylsulfanyl-furan-2-carboxylic acid is its use in developing kinase inhibitors. Kinases are a family of enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. By leveraging the electrophilic nature of the bromine atom for further functionalization, researchers have synthesized derivatives that exhibit inhibitory effects on specific kinases. These derivatives have shown promise in preclinical studies as potential therapeutic agents.

Another emerging application of 4-bromo-5-methylsulfanyl-furan-2-carboxylic acid is in the field of materials science. The unique electronic properties of the furan ring make it an attractive component for organic semiconductors and conductive polymers. Researchers have incorporated this compound into π-conjugated systems to enhance charge transport properties, which are essential for applications such as organic light-emitting diodes (OLEDs) and solar cells. The presence of both bromine and methylsulfanyl groups provides additional handles for further chemical modification, allowing for fine-tuning of material properties.

The synthesis of 4-bromo-5-methylsulfanyl-furan-2-carboxylic acid itself is an interesting challenge due to its reactive functional groups. Common synthetic routes involve halogenation and thiolation reactions on pre-formed furan derivatives. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to introduce desired substituents with high selectivity. These synthetic strategies highlight the compound's potential as a building block for more complex molecules.

In conclusion, 4-bromo-5-methylsulfanyl-furan-2-carboxylic acid (CAS No. 1403566-69-7) represents a valuable intermediate with broad applications in pharmaceutical research and materials science. Its unique structural features enable diverse functionalization strategies, making it a key component in drug discovery efforts targeting kinases and other therapeutic targets. Additionally, its role in developing advanced materials underscores its versatility beyond traditional biological applications. As research continues to uncover new methodologies for modifying this scaffold, its significance is expected to grow further.